Cas no 344279-16-9 (1-allyl-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole)

• Product Name: 1-allyl-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole
• CAS No: 344279-16-9
• MF: C₁₇H₁₆ClN₃
• MW: 297.782042503357
• CID: 5269843
• Update Time: 2026-03-09

1-allyl-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-ALLYL-2-(2-CHLORO-3-PYRIDINYL)-5,6-DIMETHYL-1H-1,3-BENZIMIDAZOLE
• 2-(2-chloropyridin-3-yl)-5,6-dimethyl-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole
• 2-(2-chloropyridin-3-yl)-5,6-dimethyl-1-prop-2-enylbenzimidazole
• 1-allyl-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole

• Inchi： 1S/C17H16ClN3/c1-4-8-21-15-10-12(3)11(2)9-14(15)20-17(21)13-6-5-7-19-16(13)18/h4-7,9-10H,1,8H2,2-3H3
• InChI Key： ASPPVDBLEAXCNW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1=NC2C=C(C)C(C)=CC=2N1CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 4.5
• Topological Polar Surface Area: 30.7

Additional information on 1-allyl-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole

Introduction to 1-allyl-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole (CAS No. 344279-16-9)

1-allyl-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole, identified by the CAS number 344279-16-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This benzimidazole derivative exhibits a unique combination of functional groups, including an allyl substituent, a chloro-pyridine moiety, and dimethyl groups at the 5 and 6 positions of the benzimidazole core. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The benzimidazole scaffold is well-known for its broad biological activity, with many derivatives serving as key pharmacological agents. The presence of the allyl group at the 1-position introduces potential sites for further chemical modification, enabling the synthesis of analogs with tailored properties. The 2-chloro-3-pyridinyl substituent at the 2-position of the benzimidazole ring adds another layer of complexity, as halogenated pyridines are frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability. The 5,6-dimethyl substitution further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. In this context, 1-allyl-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole has been investigated for its potential pharmacological effects. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to inflammatory and infectious diseases. The chloro-pyridine moiety, in particular, has been shown to interact with aromatic pockets in protein targets, a common feature among successful drug candidates.

The dimethyl groups at the 5 and 6 positions of the benzimidazole ring contribute to steric hindrance, which can be critical for optimizing binding kinetics. By tuning these substituents, researchers can fine-tune the compound's affinity and selectivity. The allyl group also provides a versatile handle for further derivatization, such as Suzuki-Miyaura cross-coupling reactions or hydroboration reactions, allowing for the introduction of additional functional groups or heterocycles.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that benzimidazole derivatives are under investigation for their roles in modulating immune responses and combating bacterial resistance mechanisms. The structural features of 1-allyl-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole align well with these therapeutic areas. For instance, its ability to interact with bacterial enzymes involved in DNA gyrase inhibition suggests that it may serve as a lead compound for novel antibiotics.

Moreover, the compound's design incorporates elements that enhance its pharmacokinetic profile. The chloro-pyridine group improves lipophilicity while maintaining water solubility, a desirable balance for oral bioavailability. The dimethyl substituents contribute to metabolic stability by reducing susceptibility to cytochrome P450-mediated degradation. These properties make it an attractive candidate for further preclinical development.

In vitro studies have begun to unravel the mechanistic basis of its activity. Initial assays suggest that 1-allyl-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole may interfere with signaling pathways associated with inflammation and cell proliferation. The interaction between the chloro-pyridine moiety and target proteins appears to be particularly crucial for its biological effects. Further investigations are warranted to elucidate these interactions at a molecular level.

The synthesis of this compound represents a testament to modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed reactions have enabled the efficient construction of complex benzimidazole derivatives like this one. The use of palladium-catalyzed cross-coupling reactions allows for precise functionalization at multiple sites within the molecule. Such synthetic strategies are essential for producing libraries of analogs for high-throughput screening.

The future direction of research on 1-allyl-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole will likely focus on optimizing its pharmacological profile through structure-based drug design. By leveraging computational tools such as molecular docking and quantum mechanics calculations, researchers can predict how small modifications will affect binding affinity and selectivity. This approach will guide the synthesis of next-generation derivatives with improved therapeutic potential.

Additionally, exploring new synthetic routes will be crucial for scaling up production while maintaining cost-effectiveness. Green chemistry principles may also be applied to minimize waste and improve sustainability in the synthesis process. Such efforts align with broader industry trends toward environmentally conscious drug development.

In conclusion,1-allyl-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole (CAS No. 344279-16-9) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an exciting candidate for further investigation into treating inflammatory diseases and infections. As our understanding of molecular interactions advances，this compound will likely play a pivotal role in shaping future therapeutic strategies.